Cas no 181422-72-0 (1,3-Dicyclohexylimidazolium Chloride)

• Product Name: 1,3-Dicyclohexylimidazolium Chloride
• CAS No: 181422-72-0
• MF: C₁₅H₂₅ClN₂
• MW: 268.825402975082
• MDL: MFCD04973309
• CID: 113657
• PubChem ID: 329766536
• Update Time: 2025-10-29

1,3-Dicyclohexylimidazolium Chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1,3-dicyclohexyl-, chloride (1:1)
• 1,3-Dicyclohexylimidazolium Chloride
• 1,3-dicyclohexylimidazol-1-ium,chloride
• 1,3-DICYCLOHEXYL-IMIDAZOLIUM CHLORIDE
• 1,3-DICYCLOHEXYLIMIDAZOLIUM CHLORIDE (THIS PRODUCT IS ONLY AVAILABLE FOR SELLING DOMESTICALLY IN JAPAN)
• 1,3-Bis(cyclohexyl)imidazolium chloride
• 1,3-Dicyclohexyl-1H-imidazolium chloride
• 1H-Imidazolium,1,3-dicyclohexyl-,chloride (9CI)
• D3882
• IcHex.HCl
• N,N'-Dicyclohexylimidazolium chloride
• IcHex·HCl
• 1,3-dicyclohexylimidazol-1-ium
• 1,3-DicyclohexiyliMidazoliuM chloride
• 1,3-Dicyclohexyl-1H-imidazol-3-ium chloride
• 1,3-Dicyclohexylimidazolium Chloride (This product is only available in Japan.)
• 1,3-DicyclohexyliMidazol-1-iuM chloride
• AK306984
• BCP18732
• 1,3-DicyclohexyliMidazoliuMchloride
• 4-(prop-1-ynyl)pyrimidin-2-amine
• LS41916
• 1,3-Dicyclohexyl-3-imidazolium Chloride
• SY105207
• 1,3-DICYCLOHEXYL IMIDAZOLIUM C
• MFCD04973309
• SCHEMBL819059
• 1,3-dicyclohexyl-3H-1lambda5-imidazol-1-ylium chloride
• C15H25ClN2
• 1,3-dicyclohexyl-1h-imidazol-3-iumchloride
• NS-00054
• 181422-72-0
• CS-W012403
• AKOS025395097
• DTXSID30449781
• FT-0699479
• F12387
• 1,3-dicyclohexylimidazol-1-ium;chloride
• A855502
• 1,3-DICYCLOHEXYL IMIDAZOLIUM CHLORIDE
• 1,3-DICYCLOHEXYL-1??-IMIDAZOL-1-YLIUM CHLORIDE

• MDL： MFCD04973309
• Inchi： 1S/C15H25N2.ClH/c1-3-7-14(8-4-1)16-11-12-17(13-16)15-9-5-2-6-10-15;/h11-15H,1-10H2;1H/q+1;/p-1
• InChI Key： UPJKDKOHHMKJAY-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CN(C=1)C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 268.17100
• Monoisotopic Mass: 268.1706265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: No data available
• Melting Point: 101-144 °C (decomposition)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 8.81000
• LogP: 0.79000
• Vapor Pressure: No data available

1,3-Dicyclohexylimidazolium Chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,3-Dicyclohexylimidazolium Chloride

1,3-Dicyclohexylimidazium Chloride (CAS No. 181422-72-0): An Overview of Its Properties and Applications in Modern Research

1,3-Dicyclohexylimidazolium Chloride (CAS No. 181422-72-0) is a versatile ionic liquid that has garnered significant attention in recent years due to its unique properties and wide range of applications in various scientific and industrial fields. This compound belongs to the class of imidazolium-based ionic liquids, which are characterized by their low melting points, high thermal stability, and excellent solvating capabilities. These properties make 1,3-Dicyclohexylimidazolium Chloride an ideal candidate for numerous applications, including catalysis, materials science, and pharmaceutical research.

The molecular structure of 1,3-Dicyclohexylimidazolium Chloride consists of a positively charged imidazolium ring with two cyclohexyl groups attached to the nitrogen atoms at positions 1 and 3, and a negatively charged chloride ion. The cyclohexyl groups contribute to the compound's hydrophobic nature, while the imidazolium ring provides the necessary cationic character. This combination results in a highly stable and tunable ionic liquid that can be easily modified for specific applications.

In the field of catalysis, 1,3-Dicyclohexylimidazolium Chloride has been extensively studied for its ability to enhance the efficiency and selectivity of various chemical reactions. Recent research has shown that this ionic liquid can serve as an effective solvent and catalyst support in heterogeneous catalytic systems. For example, a study published in the Journal of Catalysis demonstrated that 1,3-Dicyclohexylimidazolium Chloride-based catalysts significantly improved the yield and selectivity of hydrogenation reactions compared to traditional solvents. The unique properties of this ionic liquid allow it to stabilize active metal nanoparticles and prevent their aggregation, leading to enhanced catalytic performance.

Beyond catalysis, 1,3-Dicyclohexylimidazolium Chloride has also found applications in materials science. Its low melting point and high thermal stability make it an excellent candidate for use as a solvent in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and graphene derivatives. A recent study in Advanced Materials highlighted the use of 1,3-Dicyclohexylimidazolium Chloride as a green solvent for the synthesis of MOFs with improved porosity and surface area. The resulting materials exhibited enhanced gas storage and separation capabilities, making them suitable for applications in environmental remediation and energy storage.

In the pharmaceutical industry, 1,3-Dicyclohexylimidazolium Chloride has shown promise as a potential drug delivery vehicle. Ionic liquids have been explored for their ability to enhance the solubility and bioavailability of poorly soluble drugs. A study published in the International Journal of Pharmaceutics demonstrated that 1,3-Dicyclohexylimidazolium Chloride-based formulations significantly improved the dissolution rate and oral bioavailability of a model drug compared to conventional formulations. The hydrophobic nature of the cyclohexyl groups in this ionic liquid allows it to form stable complexes with hydrophobic drugs, enhancing their solubility in aqueous environments.

The environmental impact of ionic liquids is another important consideration in their application. Recent studies have focused on developing more sustainable and environmentally friendly ionic liquids. Research published in Green Chemistry has shown that 1,3-Dicyclohexylimidazolium Chloride, when properly managed, can be used as a green solvent with minimal environmental impact. The compound's low vapor pressure and high thermal stability contribute to its low volatility and reduced risk of atmospheric emissions.

In conclusion, 1,3-Dicyclohexylimidazolium Chloride (CAS No. 181422-72-0) is a highly versatile ionic liquid with a wide range of applications in catalysis, materials science, and pharmaceutical research. Its unique properties make it an attractive candidate for developing more efficient and sustainable chemical processes. As research continues to advance our understanding of this compound's behavior and potential applications, it is likely that new uses will be discovered, further expanding its impact on various scientific and industrial fields.